Cas no 1105198-78-4 (N-(2,3-dichlorophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide)

• Product Name: N-(2,3-dichlorophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide
• CAS No: 1105198-78-4
• MF: C₁₇H₁₁Cl₂F₃N₂O₂S
• MW: 435.247651338577
• CID: 5385997
• Update Time: 2025-07-17

N-(2,3-dichlorophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dichlorophenyl)-2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetamide
• N-(2,3-dichlorophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide

• Inchi： 1S/C17H11Cl2F3N2O2S/c18-9-2-1-3-10(15(9)19)23-14(25)7-13-16(26)24-11-6-8(17(20,21)22)4-5-12(11)27-13/h1-6,13H,7H2,(H,23,25)(H,24,26)
• InChI Key： YXQKNPHFGXXNAR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1Cl)(=O)CC1C(=O)NC2=CC(C(F)(F)F)=CC=C2S1

Computed Properties

• Exact Mass: 433.987
• Monoisotopic Mass: 433.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.5A^2

Additional information on N-(2,3-dichlorophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide

Research Brief on N-(2,3-dichlorophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide (CAS: 1105198-78-4)

Recent studies on the compound N-(2,3-dichlorophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide (CAS: 1105198-78-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiazine scaffold and trifluoromethyl group, has garnered attention for its promising pharmacological properties, particularly in targeting inflammatory and oncogenic pathways.

The primary objective of recent research has been to elucidate the molecular mechanisms underlying the compound's bioactivity. In vitro and in vivo studies have demonstrated its efficacy as a selective inhibitor of key signaling proteins, including kinases involved in cell proliferation and inflammation. Notably, the compound's ability to modulate the activity of NF-κB and MAPK pathways has been a focal point, suggesting its potential application in treating chronic inflammatory diseases and certain cancers.

Methodologically, researchers have employed a combination of computational docking studies, high-throughput screening, and structural-activity relationship (SAR) analyses to optimize the compound's binding affinity and selectivity. Advanced techniques such as X-ray crystallography and NMR spectroscopy have been utilized to characterize its interactions with target proteins, providing insights into its mode of action at the atomic level.

Key findings from recent publications indicate that N-(2,3-dichlorophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide exhibits low nanomolar potency against specific kinase targets, with minimal off-target effects. Preclinical trials in animal models have shown significant reduction in tumor growth and inflammatory markers, further validating its therapeutic potential. However, challenges related to bioavailability and metabolic stability remain areas of active investigation.

In conclusion, the compound represents a promising candidate for further development in drug discovery pipelines. Future research directions include the synthesis of derivatives to improve pharmacokinetic properties and the exploration of combination therapies to enhance efficacy. The ongoing studies underscore the importance of this molecule in advancing targeted therapies for complex diseases.